Cas no 84485-08-5 (Chloro-sibutramine hydrochloride)

• Product Name: Chloro-sibutramine hydrochloride
• CAS No: 84485-08-5
• MF: C₁₇H₂₆Cl₃N
• MW: 350.75404214859
• CID: 1079812
• PubChem ID: 13083283
• Update Time: 2025-06-07

Chloro-sibutramine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Chloro-Sibutramine
• Q27292317
• 84485-08-5
• Chlorosibutramine hydrochloride
• 1-[1-(3,4-dichlorophenyl)cyclobutyl]-N,N,3-trimethylbutan-1-amine;hydrochloride
• Cyclobutanemethanamine, 1-(3,4-dichlorophenyl)-N,N-dimethyl-alpha-(2-methylpropyl)-, hydrochloride (1:1)
• CYCLOBUTANEMETHANAMINE, 1-(3,4-DICHLOROPHENYL)-N,N-DIMETHYL-.ALPHA.-(2-METHYLPROPYL)-, HYDROCHLORIDE (1:1)
• Chloro-sibutramine hydrochloride
• (+/-)-Dimethyl-1-(1-(3,4-dichlorophenyl)cyclobutyl)-N,N,3-trimethylbutan-1-amine, hydrochloride
• W52G2MB91S
• 1-(1-(3,4-Dichlorophenyl)cyclobutyl)-N,N,3-trimethylbutan-1-amine Hydrochloride
• SCHEMBL1501
• 1ST10498
• Chloro-Sibutramine HCl
• UNII-W52G2MB91S

• Inchi： 1S/C17H25Cl2N.ClH/c1-12(2)10-16(20(3)4)17(8-5-9-17)13-6-7-14(18)15(19)11-13;/h6-7,11-12,16H,5,8-10H2,1-4H3;1H
• InChI Key： RTMMDRRRGLBKDZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(CC(C)C)N(C)C)CCC1)Cl.Cl

Computed Properties

• Exact Mass: 349.113083g/mol
• Monoisotopic Mass: 349.113083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 403.0±0.0 °C at 760 mmHg
• Flash Point: 197.5±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Chloro-sibutramine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Chloro-sibutramine hydrochloride

Comprehensive Overview of Chloro-sibutramine hydrochloride (CAS No. 84485-08-5): Properties, Applications, and Research Insights

Chloro-sibutramine hydrochloride (CAS No. 84485-08-5) is a chemically modified derivative of sibutramine, a compound historically studied for its potential effects on neurotransmitter reuptake inhibition. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing frequently searched queries such as "Chloro-sibutramine hydrochloride uses" and "CAS 84485-08-5 safety profile."

The molecular structure of Chloro-sibutramine hydrochloride incorporates a chlorine substituent, which alters its physicochemical properties compared to its parent compound. Researchers have explored its affinity for serotonin, norepinephrine, and dopamine transporters, making it a subject of interest in neurochemical studies. Keywords like "Chloro-sibutramine hydrochloride mechanism of action" and "84485-08-5 solubility" reflect user curiosity about its biochemical interactions.

In recent years, the scientific community has focused on optimizing the synthesis of CAS No. 84485-08-5 to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed for quality control. Searches for "Chloro-sibutramine hydrochloride synthesis" and "84485-08-5 analytical methods" highlight the demand for technical details among chemists and pharmacologists.

From a regulatory perspective, Chloro-sibutramine hydrochloride is not classified as a controlled substance in most jurisdictions, but researchers must adhere to ethical guidelines. Queries like "Is Chloro-sibutramine hydrochloride legal?" and "84485-08-5 regulatory status" underscore the importance of compliance in scientific work. This compound is strictly for research purposes and not intended for human or animal consumption.

Emerging trends in neuroscience and drug development have renewed interest in CAS 84485-08-5. Studies investigate its potential role in modulating metabolic pathways, though no clinical applications are currently approved. Popular search terms such as "Chloro-sibutramine hydrochloride research 2024" and "84485-08-5 bioavailability" align with these academic pursuits.

Handling Chloro-sibutramine hydrochloride requires standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). FAQs like "How to store CAS 84485-08-5?" and "Chloro-sibutramine hydrochloride stability" emphasize practical considerations for researchers. The compound typically appears as a white crystalline powder with documented solubility in polar solvents.

In summary, Chloro-sibutramine hydrochloride (CAS No. 84485-08-5) remains a niche but valuable tool for biochemical research. Its unique structure and neurochemical properties continue to inspire studies, while search trends reflect the evolving questions from the scientific community. Future research may further elucidate its potential in targeted therapeutic strategies.